Cas no 1803572-36-2 (3-Methoxy-N-methylcyclobutan-1-amine hydrochloride)

3-Methoxy-N-methylcyclobutan-1-amine hydrochloride is a cyclobutane-derived amine compound featuring a methoxy substituent at the 3-position and an N-methylamine group, isolated as its hydrochloride salt. This structurally constrained scaffold is of interest in medicinal chemistry due to its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme modulators. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s rigid cyclobutane ring may confer unique conformational properties, making it valuable for structure-activity relationship studies. Its synthesis and purity are critical for reproducible applications in pharmaceutical research and chemical synthesis.

3-Methoxy-N-methylcyclobutan-1-amine hydrochloride structure

1803572-36-2 structure

Product Name:3-Methoxy-N-methylcyclobutan-1-amine hydrochloride

CAS No:1803572-36-2

MF:C₆H₁₄ClNO

MW:151.634460926056

MDL:MFCD28145607

CID:4615876

PubChem ID:112756672

Update Time:2025-06-08

3-Methoxy-N-methylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-N-methylcyclobutan-1-amine hydrochloride
- 3-methoxy-N-methylcyclobutan-1-amine;hydrochloride
- 3-methoxy-N-methylcyclobutan-1-amine hydrochloride, cis
- Cis-3-methoxy-N-methylcyclobutan-1-amine hydrochloride
- MDL： MFCD28145607
- Inchi： 1S/C6H13NO.ClH/c1-7-5-3-6(4-5)8-2;/h5-7H,3-4H2,1-2H3;1H
- InChI Key： QSSKHKPWUASZNI-UHFFFAOYSA-N
- SMILES： Cl.O(C)C1CC(C1)NC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 68.9
Topological Polar Surface Area: 21.3

3-Methoxy-N-methylcyclobutan-1-amine hydrochloride Pricemore >>

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